4-bromo-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H21BrN2O4S/c1-2-26-17-7-5-16(6-8-17)22-13-14(11-19(22)23)12-21-27(24,25)18-9-3-15(20)4-10-18/h3-10,14,21H,2,11-13H2,1H3
• InChI Key: FRJXUQOPZLQHOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN2O4S
• Molecular Weight: 453.4 g/mol

Description

4-bromo-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry for their antibacterial, antifungal, and antiviral properties.

Scientific Research Applications

• Photodynamic Therapy for Cancer Treatment:

  • A study by Pişkin et al. (2020) discusses the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups, highlighting its high singlet oxygen quantum yield. These properties make it useful for photodynamic therapy, a treatment method for cancer (Pişkin, Canpolat, & Öztürk, 2020).

• Photosensitizing Abilities in Photocatalytic Applications:

  • Another study by Öncül et al. (2021) synthesizes and characterizes Zinc(II) Phthalocyanine with benzenesulfonamide derivatives. The compound demonstrates photosensitizing abilities suitable for photocatalytic applications, such as photodynamic therapy (Öncül, Öztürk, & Pişkin, 2021).

• Antimicrobial Activity:

  • A 2018 study by Ranganatha et al. discusses the synthesis of 5‑bromo‑2-chloropyrimidin-4-amine derivatives, including benzenesulfonamide compounds, and their evaluation for in vitro antibacterial and antifungal activities. Certain compounds in this study exhibited significant antimicrobial activity against various pathogenic strains (Ranganatha, Prashanth, Patil, Bhadregowda, & Mallikarjunaswamy, 2018).

• Potential in Drug Development:

  • De-ju (2015) discusses the synthesis and structural characterization of methylbenzenesulfonamide compounds, including those related to 4-bromo-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide. These compounds have potential as candidate compounds for drug development, particularly in targeting preparations for the prevention of HIV-1 infection (De-ju, 2015).